Cas no 1343040-29-8 (3-{(3-fluoro-4-methylphenyl)methylamino}propan-1-ol)

• Product Name: 3-{(3-fluoro-4-methylphenyl)methylamino}propan-1-ol
• CAS No: 1343040-29-8
• MF: C₁₁H₁₆FNO
• MW: 197.24924659729
• CID: 5159206
• PubChem ID: 60702817
• Update Time: 2025-05-22

3-{(3-fluoro-4-methylphenyl)methylamino}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-{[(3-fluoro-4-methylphenyl)methyl]amino}propan-1-ol
• 1-Propanol, 3-[[(3-fluoro-4-methylphenyl)methyl]amino]-
• 3-{(3-fluoro-4-methylphenyl)methylamino}propan-1-ol

• Inchi： 1S/C11H16FNO/c1-9-3-4-10(7-11(9)12)8-13-5-2-6-14/h3-4,7,13-14H,2,5-6,8H2,1H3
• InChI Key： OIIGTZCFHXGXQD-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)CNCCCO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 154
• XLogP3: 1.4
• Topological Polar Surface Area: 32.299

Additional information on 3-{(3-fluoro-4-methylphenyl)methylamino}propan-1-ol

3-{(3-fluoro-4-methylphenyl)methylamino}propan-1-ol: A Comprehensive Overview

The compound 3-{(3-fluoro-4-methylphenyl)methylamino}propan-1-ol, also known by its CAS number 1343040-29-8, is a versatile organic molecule with significant applications in various fields. This compound has garnered attention due to its unique chemical structure and potential uses in pharmaceuticals, agrochemicals, and materials science. Recent studies have highlighted its role in drug development, particularly in the design of bioactive molecules with improved pharmacokinetic properties.

The chemical structure of 3-{(3-fluoro-4-methylphenyl)methylamino}propan-1-ol consists of a propanol backbone with a substituted phenyl group attached via a methylamino linkage. The presence of the fluorine atom at the meta position and a methyl group at the para position on the phenyl ring introduces unique electronic and steric effects. These features make the compound highly reactive in various chemical transformations, such as nucleophilic substitutions and condensation reactions.

Recent research has focused on the synthesis and optimization of this compound for use in drug delivery systems. Its ability to form stable complexes with metal ions has been explored for applications in targeted drug delivery. Additionally, studies have shown that this compound exhibits moderate antioxidant activity, making it a potential candidate for use in cosmetic formulations aimed at skin protection against oxidative stress.

In the field of agrochemistry, 3-{(3-fluoro-4-methylphenyl)methylamino}propan-1-ol has been investigated as a precursor for herbicides and fungicides. Its ability to inhibit key enzymes involved in plant growth regulation has been documented in several recent publications. Furthermore, its role as an intermediate in the synthesis of more complex agrochemical agents has been highlighted in green chemistry research.

The synthesis of this compound typically involves multi-step reactions, including nucleophilic aromatic substitution and alkylation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production routes. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of this compound.

In terms of applications, 3-{(3-fluoro-4-methylphenyl)methylamino}propan-1-ol has shown promise as a chiral auxiliary in asymmetric synthesis. Its chiral center provides excellent enantioselectivity in various organic transformations, making it valuable in the synthesis of chiral drugs and fine chemicals. Recent studies have also explored its use as a building block for peptide mimetics, which are gaining traction in drug discovery.

From a materials science perspective, this compound has been studied for its potential as a precursor to advanced polymers and surfactants. Its hydroxyl group allows for easy functionalization, enabling the creation of materials with tailored properties such as biocompatibility and hydrophilicity. Recent research has focused on its use in developing stimuli-responsive polymers for applications in drug delivery and tissue engineering.

In conclusion, 3-{(3-fluoro-4-methylphenyl)methylamino}propan-1-ol (CAS No.: 1343040-29-8) is a multifaceted organic compound with diverse applications across various industries. Its unique chemical properties and reactivity make it an invaluable tool in modern chemistry research. As ongoing studies continue to uncover new uses and optimizations for this compound, its significance in both academic and industrial settings is expected to grow further.